Cas no 2228130-67-2 (2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid
• CAS No: 2228130-67-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6435159
• PubChem ID: 165610804
• Update Time: 2025-10-29

2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid
• 2228130-67-2
• EN300-1757303

• Inchi： 1S/C11H11NO3/c1-2-7-3-5-8(6-4-7)10(13)9(12)11(14)15/h1,3-6,9-10,13H,12H2,(H,14,15)
• InChI Key： NDFBQYGIBZVVEB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#C)=CC=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid (CAS: 2228130-67-2)

The compound 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid (CAS: 2228130-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique ethynylphenyl and hydroxypropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of neurodegenerative diseases and cancer therapeutics.

One of the key breakthroughs in the study of this compound is its role as a modulator of glutamate receptors. Glutamate receptors play a critical role in synaptic transmission and plasticity, and their dysregulation is implicated in numerous neurological disorders. Researchers have demonstrated that 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid can selectively interact with specific subtypes of glutamate receptors, offering a potential pathway for the development of novel neuroprotective agents. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

In addition to its neurological applications, recent studies have explored the anticancer properties of 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid. Preliminary in vitro and in vivo experiments have shown that this compound can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell growth and survival. The ethynylphenyl group appears to be critical for this activity, as it facilitates interactions with cellular targets that are overexpressed in cancer cells. These findings suggest that the compound could serve as a lead structure for the development of new anticancer drugs.

The synthesis of 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, making the compound more accessible for further studies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the ethynylphenyl group, followed by stereoselective hydroxylation to achieve the desired configuration. These advancements in synthesis are expected to accelerate the compound's transition from the laboratory to clinical applications.

Despite these promising developments, challenges remain in the study of 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid. For instance, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further optimization. Additionally, more comprehensive toxicological studies are needed to ensure its safety for therapeutic use. Researchers are also exploring the potential for structural modifications to enhance its efficacy and reduce off-target effects.

In conclusion, 2-amino-3-(4-ethynylphenyl)-3-hydroxypropanoic acid (CAS: 2228130-67-2) represents a promising candidate for the treatment of neurological disorders and cancer. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. As synthetic methodologies and biological studies continue to advance, this compound is poised to make a significant impact in the field of medicinal chemistry. Future research should focus on addressing the remaining challenges and translating these findings into clinically viable therapies.